Cas no 2368845-02-5 (1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester
• CAS No: 2368845-02-5
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 5306696
• Update Time: 2025-10-05

1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester
• 3-(methoxycarbonyl)-4-methyl-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C11H9F3O4/c1-5-7(10(17)18-2)3-6(9(15)16)4-8(5)11(12,13)14/h3-4H,1-2H3,(H,15,16)
• InChI Key： QKICRZGJDYXWCM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC(C(F)(F)F)=C(C)C(C(OC)=O)=C1

Additional information on 1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester

Introduction to 1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester (CAS No: 2368845-02-5)

1,3-Benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester, identified by the Chemical Abstracts Service Number (CAS No) 2368845-02-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzenedicarboxylic acid derivatives, characterized by its unique structural features that include a methyl group at the 3-position and a trifluoromethyl group at the 5-position of the benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural motif of 1,3-benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester is highly intriguing from a chemical perspective. The benzenedicarboxylic acid backbone provides a rigid aromatic framework that is conducive to further functionalization. The ester group at the 3-position not only influences the solubility and reactivity of the compound but also serves as a versatile handle for chemical transformations. Additionally, the methyl and trifluoromethyl groups introduce steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in benzenedicarboxylic acid derivatives due to their potential applications in drug discovery and material science. The fluorine atom in the trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This has led to extensive research into compounds containing this moiety, including 1,3-benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in designing small-molecule inhibitors for enzymes involved in cancer metabolism. The combination of electronic and steric effects provided by the methyl and trifluoromethyl groups allows for precise tuning of molecular interactions, which is crucial for achieving high selectivity and efficacy.

The synthesis of 1,3-benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include Friedel-Crafts alkylation or acylation to introduce the methyl groups, followed by halogenation and cross-coupling reactions to incorporate the trifluoromethyl moiety. These synthetic strategies not only showcase the compound's complexity but also underscore its importance as a precursor in advanced chemical synthesis.

From a materials science perspective, this compound has shown promise in the development of advanced materials with tailored properties. The presence of fluorine atoms can influence electronic characteristics, making it suitable for applications in organic electronics and liquid crystals. Additionally, its rigid aromatic structure suggests potential use in constructing polymers with enhanced thermal stability and mechanical strength.

Recent advancements in computational chemistry have further illuminated the potential of 1,3-benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester. Molecular modeling studies have been instrumental in predicting its interactions with biological targets and optimizing its pharmacological properties. These computational approaches have enabled researchers to design derivatives with improved potency and reduced side effects, underscoring the importance of this compound in modern drug discovery.

The impact of this compound extends beyond academic research; it has found practical applications in industrial settings as well. For example, pharmaceutical companies have utilized derivatives of this molecule in developing new therapeutic agents targeting neurological disorders. The ability to fine-tune its structure allows for the creation of compounds with specific pharmacological profiles that address unmet medical needs.

In conclusion,1,3-benzenedicarboxylic acid, 4-methyl-5-(trifluoromethyl)-, 3-methyl ester (CAS No: 2368845-02-5) represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications. Its role as an intermediate in pharmaceutical synthesis and a precursor for advanced materials highlights its significance in both academic research and industrial innovation. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly remain at the forefront of scientific exploration.